N-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenamine

• IUPAC Name: N-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• InChI: InChI=1S/C13H20BNO2/c1-12(2)13(3,4)17-14(16-12)10-8-6-7-9-11(10)15-5/h6-9,15H,1-5H3
• InChI Key: UQVZMURCPCTKTK-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC=CC=C2NC
• Molecular Formula: C13H20BNO2
• Molecular Weight: 233.12 g/mol
• CAS RN: 1160686-01-0

Description

“N-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenamine” is a chemical compound. It is related to the class of compounds known as boronic acids and their derivatives.

Chemical Reactions Analysis

The chemical reactions involving similar compounds include hydroboration of alkyl or aryl alkynes and alkenes in the presence of transition metal catalysts. The specific chemical reactions involving “this compound” are not explicitly mentioned in the sources I found.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Boric Acid Ester Intermediates : This compound is used in the synthesis of boric acid ester intermediates with benzene rings, which are obtained through a three-step substitution reaction. The structures of these compounds are confirmed using spectroscopic methods and X-ray diffraction, providing insights into their molecular structures and physicochemical properties (Huang et al., 2021).

Crystal Structure and Vibrational Properties Studies

• Characterization of Molecular Crystal Structures : The compound is used in the synthesis of derivatives whose structures are characterized by spectroscopy and single crystal X-ray diffraction. Density Functional Theory (DFT) calculations are performed for comparative analysis of spectroscopic data, providing deeper understanding of molecular structures (Wu et al., 2021).

Medicinal Chemistry

• Synthesis of Medicinally Important Compounds : It is utilized in the synthesis of tetrahydro-1H-benzo[a]chromeno[2,3-c]phenazin-1-ones, which have significant medicinal importance. These compounds are synthesized using a straightforward method and evaluated for their antioxidant and anticancer activities (Reddy et al., 2015).

Polymerization

• Initiator for Nitroxide-Mediated Polymerization (NMP) : The compound is evaluated as an initiator in NMP, particularly for controlling methyl methacrylate polymerization. Its ability to maintain narrow molecular weight distributions is a key aspect in polymer science (Greene & Grubbs, 2010).

Corrosion Inhibition

• Study of Corrosion Inhibition on Mild Steel : Research explores the corrosion inhibitive performance of certain compounds on mild steel, with implications for materials science and engineering (Murmu et al., 2019).

Antimicrobial Activity

• Evaluation of Antimicrobial Properties : Compounds synthesized using this chemical are investigated for their in vitro antibacterial and antifungal properties, showing activity against human pathogenic microorganisms (Krishnanjaneyulu et al., 2014).

Safety and Hazards

The compound may cause skin irritation (H315) and serious eye irritation (H319). Precautionary measures include washing thoroughly after handling, wearing protective gloves/eye protection/face protection, and seeking medical advice/attention if skin irritation or eye irritation persists.